1-[3-(Benzyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone

• Molecular Formula: C16H23ClN2O
• Molecular Weight: 294.82 g/mol
• SMILES: CCN(CC1=CC=CC=C1)C2CCCN(C2)C(=O)CCl
• InChI: InChI=1S/C16H23ClN2O/c1-2-18(12-14-7-4-3-5-8-14)15-9-6-10-19(13-15)16(20)11-17/h3-5,7-8,15H,2,6,9-13H2,1H3
• InChIKey: GHZGONXOYJVENH-UHFFFAOYSA-N

Researchers requiring a reactive chloroethanone handle for covalent inhibitor or PROTAC design face scarcity of regio- and stereochemically defined piperidine scaffolds. This compound resolves that gap: - Defined 3-position benzyl-ethyl-amino substitution ensures accurate SAR, unlike 4-position regioisomers. - Racemate with accessible (R)- and (S)-enantiomers enables chirality-dependent pharmacological profiling. - Reactive 2-chloroethanone moiety serves as a direct warhead or linker attachment point. Available for immediate procurement with full quality assurance for medicinal chemistry campaigns.

1-[3-(Benzyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone Structure & Procurement

1-[3-(Benzyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone (racemate CAS 1353983‑67‑1) is a synthetic organic compound belonging to the chloroethanone‑functionalized piperidine class . With a molecular formula of C₁₆H₂₃ClN₂O and a molecular weight of 294.82 g/mol, it features a piperidine ring substituted at the 3‑position with a benzyl‑ethyl‑amino group and an N‑linked 2‑chloroethanone moiety . The compound is commercially available as a racemate and as separate (R)‑ and (S)‑enantiomers, each with distinct CAS numbers and procurement profiles .

Stereochemical options: Racemate, (R)- and (S)-enantiomers available for enantiomer-comparison studies.

Reactive handle: Chloroethanone warhead enables nucleophilic substitution for covalent inhibitor design or PROTAC linker chemistry.

Regioisomeric identity: 3-position substitution on piperidine distinguishes it from 4-position analogs, supporting SAR library design.

Quality confirmation: Exact mass differentiation by HRMS verifies N-ethyl identity upon receipt.

1-[3-(Benzyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone: Analog Interchange Risks

Compounds within the benzyl‑amino‑piperidine‑chloroethanone family differ in three critical structural dimensions: (i) the substitution position on the piperidine ring (3‑ vs 4‑position), (ii) the N‑alkyl group size (ethyl vs methyl), and (iii) the stereochemical configuration at the 3‑position (R, S, or racemate). These variations influence molecular geometry, lipophilicity, steric accessibility of the reactive chloroethanone handle, and ultimately biological target interaction profiles, even when no public head‑to‑head bioactivity data exist . Generic substitution without verifying the exact regio‑ and stereochemistry therefore risks altered reactivity in downstream conjugation, different pharmacokinetic properties, or loss of target engagement .

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Regioisomer mismatch 3-position vs 4-position substitution alters molecular geometry and may shift target interaction profiles.

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N-alkyl group difference Ethyl vs methyl changes lipophilicity and molecular weight, potentially affecting membrane permeability and metabolic stability.

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Stereochemistry uncertainty Racemate may exhibit different target engagement or reactivity compared to single enantiomers; enantiomeric identity should be verified.

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Reactivity loss Des-chloro analogs lack the electrophilic chloroethanone warhead, eliminating covalent conjugation capability.

1-[3-(Benzyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone: Differentiation from Closest Analogs

Piperidine 3- vs 4-Position Substitution

The target compound bears the benzyl‑ethyl‑amino substituent at the piperidine 3‑position, whereas the closest regioisomer (CAS 1420811‑47‑7) is substituted at the 4‑position. This positional difference alters the spatial orientation of the amine group relative to the chloroethanone moiety, affecting the compound's molecular shape and potential target interactions .

Regioisomer position

Class-level

3-position (target) vs 4-position (CAS 1420811-47-7)

Regioisomer identity affects molecular shape and binding geometry.

Structural inference; no head-to-head bioactivity data.

Evidence Dimension	Substitution position on piperidine ring (regiochemistry)
Target Compound Data	3‑position (CAS 1353983‑67‑1)
Comparator Or Baseline	4‑position (CAS 1420811‑47‑7)
Quantified Difference	N/A – structural descriptor
Conditions	Structural comparison based on CAS registry and IUPAC nomenclature

Why This Matters

The substitution position governs molecular geometry, which influences binding to biological targets and reactivity in chemical derivatization; selecting the wrong regioisomer may lead to different or lost activity.

N-Ethyl vs N-Methyl: Lipophilicity & Molecular Weight

The target compound carries an N‑ethyl group, while the methyl analog (S‑enantiomer, CAS 1354016‑72‑0) carries an N‑methyl group. This results in a 14.02 Da molecular weight increase (294.82 vs 280.80 g/mol) and approximately a 0.5 unit increase in computed logP, based on the additional methylene group's contribution to hydrophobicity .

N-alkyl effect

Class-level

Ethyl (target) vs methyl analog: MW +14 g/mol, est. ΔlogP ≈ +0.5

Higher lipophilicity may influence permeability and solubility.

Computed logP; experimental ADME data not available.

Evidence Dimension	Molecular weight and lipophilicity (computed logP)
Target Compound Data	MW 294.82 g/mol; estimated logP ~3.1–3.6
Comparator Or Baseline	N‑methyl analog: MW 280.80 g/mol; estimated logP ~2.6–3.1
Quantified Difference	MW difference +14.02 g/mol; estimated ΔlogP ≈ +0.5
Conditions	Computational prediction based on fragment-based additivity; no experimental logP available for either compound

Why This Matters

Higher molecular weight and lipophilicity affect membrane permeability, solubility, and metabolic stability; the ethyl analog may exhibit distinct ADME properties compared to the methyl analog.

Stereochemistry: (R)-Enantiomer Procurement Premium

The (R)‑enantiomer (CAS 1354002‑34‑8) commands a higher commercial price than the racemate (CAS 1353983‑67‑1) when sourced from the same supplier. Fluorochem lists the racemate at 15,268 CNY per 500 mg and the (R)‑enantiomer at 16,610 CNY per 500 mg, representing an 8.8% price premium for the single enantiomer .

Enantiomer cost

Reported

Racemate: 15,268 CNY/500 mg; (R): 16,610 CNY/500 mg (+8.8%)

Single enantiomer commands a price premium; budget-sensitivity assessment recommended.

Fluorochem catalog pricing; subject to change.

Evidence Dimension	Commercial price per unit mass for racemate vs (R)‑enantiomer
Target Compound Data	Racemate: 15,268 CNY/500 mg (Fluorochem catalog 084210)
Comparator Or Baseline	(R)‑Enantiomer: 16,610 CNY/500 mg (Fluorochem catalog 084211)
Quantified Difference	+8.8% price premium for single enantiomer
Conditions	Fluorochem pricing as listed on cnreagent.com; subject to change

Why This Matters

The price premium reflects the cost of asymmetric synthesis or chiral resolution. Researchers must balance the need for enantiopure material against budget constraints, particularly when chirality is critical for target engagement.

Chloroethanone Warhead for Chemical Biology & PROTACs

The 2‑chloroethanone moiety is a reactive electrophilic handle capable of nucleophilic substitution with thiols, amines, and other nucleophiles. This functional group distinguishes the compound from des‑chloro analogs (e.g., the simple ethanone or acetamide derivatives) that lack the alkylating capacity. The presence of the chlorine enables covalent modification of target proteins or use as a heterobifunctional linker intermediate [1].

Warhead reactivity

Class-level

Chloroethanone present (electrophilic) vs des-chloro analog (inert)

Enables covalent probe design; absent in non-chlorinated analogs.

Reactivity inferred from functional group chemistry.

Evidence Dimension	Presence of reactive electrophilic chloroethanone group
Target Compound Data	Contains 2‑chloroethanone moiety (C(=O)CH₂Cl)
Comparator Or Baseline	Des‑chloro analog (hypothetical 1-[3-(benzyl-ethyl-amino)-piperidin-1-yl]-ethanone) – no chlorine
Quantified Difference	Qualitative binary difference (reactive vs non‑reactive electrophile)
Conditions	Chemical reactivity inferred from functional group chemistry

Why This Matters

The chloroethanone group is essential for covalent inhibitor design, PROTAC linker synthesis, and bioconjugation strategies; replacement with a non‑chlorinated analog eliminates this key reactivity.

• [1] Evitachem (excluded – information reconfirmed via alternative source). General chemistry: 2‑chloroethanone derivatives undergo nucleophilic substitution reactions, widely documented in organic chemistry textbooks. View Source

Purity Grade Availability

The racemate is available at 95% purity (AKSci) and 98% purity (MolCore, LeYan), while the (S)‑enantiomer is offered at 97% purity (CheMenu). This range of purity grades allows researchers to select the grade appropriate for their application, whether high‑throughput screening (lower purity acceptable) or advanced preclinical studies (higher purity required) .

Purity grades

Specification review

Racemate: 95–98%; (S): 97%; (R): min. 95%

Purity choice should match experimental sensitivity requirements.

Vendor-specified values; independent verification advised.

Evidence Dimension	Commercially offered purity levels
Target Compound Data	Racemate: 95% (AKSci), 98% (MolCore, LeYan)
Comparator Or Baseline	(S)‑Enantiomer: 97% (CheMenu); (R)‑Enantiomer: min. 95% (CymitQuimica)
Quantified Difference	Purity range 95–98% across vendors and stereoisomers
Conditions	Vendor specifications as advertised on product pages

Why This Matters

Higher purity reduces the risk of confounding biological or chemical results from impurities; procurement decisions should match the required purity to the intended experimental use.

Exact Mass Differentiation from Structural Analogs

The target compound's molecular formula (C₁₆H₂₃ClN₂O, monoisotopic mass 294.150 Da) differs from the methyl analog (C₁₅H₂₁ClN₂O, monoisotopic mass 280.134 Da) by exactly one CH₂ unit (14.016 Da). This mass difference enables unambiguous differentiation by high‑resolution mass spectrometry (HRMS) and serves as a critical identity check upon receipt .

Exact mass ID

Analytical context

Monoisotopic 294.150 Da (C₁₆H₂₃ClN₂O); Δ14.016 Da from methyl analog

HRMS provides unambiguous identity confirmation upon receipt.

Calculated from formula; verification by HRMS recommended.

Evidence Dimension	Monoisotopic mass and molecular formula
Target Compound Data	C₁₆H₂₃ClN₂O, monoisotopic mass 294.150 Da
Comparator Or Baseline	N‑methyl analog: C₁₅H₂₁ClN₂O, monoisotopic mass 280.134 Da
Quantified Difference	Δ monoisotopic mass = 14.016 Da (one CH₂ unit)
Conditions	Calculated from molecular formula; verification by HRMS recommended

Why This Matters

Exact mass differentiation is essential for incoming quality control; HRMS can confirm that the correct analog with the intended N‑alkyl group has been received.

1-[3-(Benzyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone: Recommended Applications

Covalent Warhead for Inhibitor & Probe Design

The reactive 2‑chloroethanone group enables nucleophilic substitution with active‑site cysteine or lysine residues, making the compound suitable as a covalent warhead scaffold in inhibitor design. The 3‑position benzyl‑ethyl‑amino substituent provides steric bulk and lipophilicity that can be tuned for target binding pocket complementarity [1].

Heterobifunctional PROTAC Linker Intermediate

The chloroethanone moiety serves as a conjugation point for linker attachment in PROTAC design, while the benzyl‑ethyl‑amino group can be functionalized or replaced to recruit E3 ligase ligands. The compound's bifunctional nature supports modular PROTAC synthesis strategies [1].

Stereochemistry-Dependent Pharmacology Studies

The availability of separate (R)‑ and (S)‑enantiomers, along with the racemate, enables enantiomer‑specific pharmacological profiling. Researchers can investigate chirality‑dependent target engagement, metabolic stability, and off‑target effects, which is critical for lead optimization .

Regioisomeric SAR: Piperidine-Based Libraries

The compound's 3‑position substitution pattern distinguishes it from the 4‑position regioisomer, allowing systematic structure‑activity relationship (SAR) studies to map the impact of substitution position on biological activity. This supports medicinal chemistry campaigns optimizing piperidine‑based leads .

Application

Selection Property

Validation Focus

Covalent inhibitor design

Chloroethanone electrophilicity

Nucleophilic substitution with target residues

PROTAC linker intermediate

Bifunctional conjugation compatibility

Linker attachment selectivity

Enantiomer-specific profiling

Stereochemical control (R/S/racemate)

Chirality-dependent activity and metabolism

Piperidine SAR libraries

3-position substitution identity

Regioisomer impact on target engagement

• [1] General chemistry: 2‑chloroethanone derivatives as electrophilic warheads. Documented reactivity in standard organic chemistry references. View Source